Cas no 1628110-84-8 (Penconazole-d7)

• Product Name: Penconazole-d7
• CAS No: 1628110-84-8
• MF: C₁₃H₁₅Cl₂N₃
• MW: 284.184300661087
• CID: 4609743
• Update Time: 2025-05-20

Penconazole-d7 Chemical and Physical Properties

Names and Identifiers

• (±)-Penconazole-d7 (perrtyl-3,3,4,4,5,5,5-d7)
• (±)-Penconazole-d7 (pentyl-3,3,4,4,5,5,5-d7)
• [2H7]-Penconazole
• Penconazole-d7

• Inchi： 1S/C13H15Cl2N3/c1-2-3-10(7-18-9-16-8-17-18)12-5-4-11(14)6-13(12)15/h4-6,8-10H,2-3,7H2,1H3
• InChI Key： WKBPZYKAUNRMKP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(C([H])([H])C([H])([H])C([H])([H])[H])CN1N=CN=C1

Additional information on Penconazole-d7

Penconazole-d7: A Deuterated Analogue of a Fungicide with Enhanced Stability and Bioavailability

Penconazole-d7 (CAS No. 1628110-84-8) is a deuterated analogue of the widely used fungicide penconazole. Deuteration, the process of replacing hydrogen atoms with deuterium, has gained significant attention in recent years due to its potential to enhance the stability and bioavailability of various compounds, including pharmaceuticals and agrochemicals. This article delves into the properties, applications, and recent research findings related to Penconazole-d7.

Chemical Structure and Properties

The chemical structure of Penconazole-d7 is identical to that of penconazole, with the exception of the deuterium atoms replacing specific hydrogen atoms. Penconazole is a triazole fungicide that inhibits ergosterol biosynthesis in fungi, thereby disrupting their cell membranes and leading to cell death. The introduction of deuterium atoms in Penconazole-d7 significantly alters its metabolic profile, reducing the rate of degradation and increasing its overall stability.

Enhanced Stability and Bioavailability

The primary advantage of Penconazole-d7 over its non-deuterated counterpart is its enhanced stability. Deuteration can slow down metabolic processes by increasing the bond strength between carbon and deuterium compared to carbon and hydrogen. This results in a longer half-life and reduced susceptibility to enzymatic degradation. Recent studies have shown that Penconazole-d7 exhibits a significantly longer half-life in both plant tissues and soil environments, which can lead to more effective and prolonged control of fungal pathogens.

Bioavailability and Efficacy

The improved stability of Penconazole-d7 also translates into enhanced bioavailability. In agricultural applications, this means that a lower dose of the fungicide can achieve the same level of efficacy as a higher dose of non-deuterated penconazole. This not only reduces the environmental impact but also minimizes the risk of resistance development in fungal populations. Research published in the Journal of Agricultural and Food Chemistry has demonstrated that Penconazole-d7 maintains high efficacy against a wide range of fungal pathogens, including those responsible for powdery mildew, rusts, and blights.

Safety and Environmental Impact

Safety is a critical consideration in the development and use of any agrochemical. Studies have shown that Penconazole-d7 exhibits similar toxicity profiles to non-deuterated penconazole, with no significant increase in acute or chronic toxicity. However, the enhanced stability and reduced dosage requirements can lead to lower overall exposure levels for both humans and wildlife. Additionally, the longer half-life in soil may reduce leaching into groundwater, thereby minimizing environmental contamination.

Current Research Trends

Ongoing research is focused on optimizing the use of deuterated compounds like Penconazole-d7 in various agricultural settings. One area of interest is the development of formulations that further enhance the stability and efficacy of these compounds. For example, encapsulation technologies are being explored to protect Penconazole-d7 from environmental factors such as UV radiation and moisture, which can affect its performance.

Potential Applications Beyond Agriculture

Beyond its use as a fungicide in agriculture, there is growing interest in exploring the potential applications of deuterated compounds like Penconazole-d7 in other fields. For instance, research is underway to investigate their use in pharmaceuticals, where enhanced stability can improve drug efficacy and reduce dosing frequency. Additionally, there is potential for these compounds to be used in industrial settings where long-lasting antifungal properties are required.

Conclusion

Penconazole-d7 (CAS No. 1628110-84-8) represents a significant advancement in the field of agrochemicals due to its enhanced stability and bioavailability. The benefits of deuteration extend beyond improved efficacy to include reduced environmental impact and potential applications in other industries. As research continues to uncover new possibilities for deuterated compounds, it is clear that Penconazole-d7 will play an important role in shaping the future of agricultural chemistry.